2-Chloro-N-(2-ethylphenyl)-N-methylacetamide

• IUPAC Name: 2-chloro-N-(2-ethylphenyl)-N-methylacetamide
• InChI: InChI=1S/C11H14ClNO/c1-3-9-6-4-5-7-10(9)13(2)11(14)8-12/h4-7H,3,8H2,1-2H3
• InChI Key: BYMXPRYXINBOAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C)C(=O)CCl
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID50806115
• Molecular Weight: 211.69 g/mol
• CAS RN: 62685-27-2

Description

2-Chloro-N-(2-ethylphenyl)-N-methylacetamide (CEMAM) is an organic compound that is widely used in scientific research. It is a versatile compound that can be used in a variety of experiments and applications, from synthetic chemistry to biochemical and physiological studies.

Scientific Research Applications

2-Chloro-N-(2-ethylphenyl)-N-methylacetamide has a wide range of scientific research applications. It has been used as an intermediate in the synthesis of other compounds, as a reagent for the determination of the enantiomeric composition of chiral compounds, and as a reactant in the synthesis of peptides and other organic compounds. 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide has also been used in studies of enzyme kinetics, as a substrate for the study of the mechanism of action of enzymes, and as an inhibitor of the enzyme acetylcholinesterase. In addition, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide has been used in studies of the structure and function of proteins, as well as in studies of the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide is not well understood. However, it is believed that 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide acts as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of physiological processes. By inhibiting the enzyme, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide can affect the levels of acetylcholine in the body, which can lead to a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide are not well understood. However, it is believed that 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide can affect the levels of acetylcholine in the body, which can lead to a variety of effects. These effects may include increased alertness and improved cognitive function, as well as increased muscle strength and improved coordination. In addition, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide may have some anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

2-Chloro-N-(2-ethylphenyl)-N-methylacetamide has several advantages for use in laboratory experiments. It is a relatively stable compound, and it can be synthesized easily from commercially available precursors. In addition, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide is soluble in a variety of solvents, making it easy to use in a variety of experiments. However, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide is also a relatively toxic compound, and it should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for research involving 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide. These include further studies of its biochemical and physiological effects, as well as studies of its potential therapeutic applications. In addition, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide could be used in the development of new drugs and drug delivery systems, or in the development of new synthetic methods. Finally, 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide could be used as a tool to study the mechanism of action of other compounds and drugs.

Synthesis Methods

2-Chloro-N-(2-ethylphenyl)-N-methylacetamide can be synthesized by several different methods. The most common method involves the reaction of 2-chloro-N-(2-ethylphenyl)acetamide with methyl iodide in the presence of an aqueous base. This reaction takes place at room temperature and yields 2-Chloro-N-(2-ethylphenyl)-N-methylacetamide as the main product. Other methods of synthesis include the reaction of 2-chloro-N-(2-ethylphenyl)acetamide with methyl magnesium bromide in the presence of an aqueous base, or the reaction of 2-chloro-N-(2-ethylphenyl)acetamide with methyl lithium in the presence of an aqueous base.